Cas no 1824888-10-9 (Tert-butyl 3-(2-methoxy-2-oxoethylidene)-2-methylazetidine-1-carboxylate)

• Product Name: Tert-butyl 3-(2-methoxy-2-oxoethylidene)-2-methylazetidine-1-carboxylate
• CAS No: 1824888-10-9
• MF: C₁₂H₁₉NO₄
• MW: 241.28356385231
• CID: 5306683
• PubChem ID: 168267198
• Update Time: 2026-03-10

Tert-butyl 3-(2-methoxy-2-oxoethylidene)-2-methylazetidine-1-carboxylate Chemical and Physical Properties

Names and Identifiers

• 1,1-Dimethylethyl 3-(2-methoxy-2-oxoethylidene)-2-methyl-1-azetidinecarboxylate
• tert-butyl 3-(2-methoxy-2-oxo-ethylidene)-2-methyl-azetidine-1-carboxylate
• F89900
• TERT-BUTYL 3-(2-METHOXY-2-OXOETHYLIDENE)-2-METHYLAZETIDINE-1-CARBOXYLATE
• 1824888-10-9
• Tert-butyl 3-(2-methoxy-2-oxoethylidene)-2-methylazetidine-1-carboxylate

• Inchi： 1S/C12H19NO4/c1-8-9(6-10(14)16-5)7-13(8)11(15)17-12(2,3)4/h6,8H,7H2,1-5H3/b9-6-
• InChI Key： GZQOKCJBGCLLRP-TWGQIWQCSA-N
• SMILES： O(C(C)(C)C)C(N1C/C(=C/C(=O)OC)/C1C)=O

Computed Properties

• Exact Mass: 241.13140809g/mol
• Monoisotopic Mass: 241.13140809g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 17
• Rotatable Bond Count: 4
• Complexity: 354
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 1
• Defined Bond Stereocenter Count: 1
• Undefined Bond Stereocenter Count: 0
• XLogP3: 0.9
• Topological Polar Surface Area: 55.8Ų

Experimental Properties

• Density: 1.168±0.06 g/cm3(Temp: 20 °C; Press: 760 Torr)(Predicted)
• Boiling Point: 312.6±35.0 °C(Predicted)
• pka: -1.88±0.40(Predicted)

Additional information on Tert-butyl 3-(2-methoxy-2-oxoethylidene)-2-methylazetidine-1-carboxylate

Tert-butyl 3-(2-methoxy-2-oxoethylidene)-2-methylazetidine-1-carboxylate (CAS No. 1824888-10-9): An Overview

Tert-butyl 3-(2-methoxy-2-oxoethylidene)-2-methylazetidine-1-carboxylate (CAS No. 1824888-10-9) is a versatile compound with significant potential in the fields of medicinal chemistry and pharmaceutical research. This compound, characterized by its unique structural features, has garnered attention for its potential applications in the development of novel therapeutic agents. In this comprehensive overview, we will delve into the chemical properties, synthesis methods, and recent research findings related to this compound.

The molecular formula of Tert-butyl 3-(2-methoxy-2-oxoethylidene)-2-methylazetidine-1-carboxylate is C₁₃H₁₉NO₄, and it has a molecular weight of approximately 257.30 g/mol. The compound is a derivative of azetidine, a four-membered heterocyclic ring containing one nitrogen atom. The presence of the tert-butyl group and the methoxy and oxo functionalities on the ethylidene moiety contribute to its distinct chemical properties and reactivity.

One of the key features of Tert-butyl 3-(2-methoxy-2-oxoethylidene)-2-methylazetidine-1-carboxylate is its ability to undergo various chemical transformations, making it a valuable intermediate in organic synthesis. Recent studies have explored its use as a building block for the synthesis of more complex molecules, particularly those with biological activity. For instance, researchers have utilized this compound to develop novel inhibitors for specific enzymes involved in various diseases, such as cancer and neurodegenerative disorders.

The synthesis of Tert-butyl 3-(2-methoxy-2-oxoethylidene)-2-methylazetidine-1-carboxylate typically involves a multi-step process that begins with the formation of the azetidine ring. One common approach is to start with a suitable azetidine precursor, such as tert-butyl azetidine-1-carboxylate, and then introduce the methoxy and oxo functionalities through selective reactions. The final step often involves the formation of the ethylidene moiety via a condensation reaction with an appropriate aldehyde or ketone.

In terms of its physical properties, Tert-butyl 3-(2-methoxy-2-oxoethylidene)-2-methylazetidine-1-carboxylate is generally a solid at room temperature and is soluble in common organic solvents such as dichloromethane, ethanol, and dimethyl sulfoxide (DMSO). Its solubility in water is limited, which can be advantageous in certain synthetic processes where aqueous conditions are undesirable.

The biological activity of Tert-butyl 3-(2-methoxy-2-oxoethylidene)-2-methylazetidine-1-carboxylate has been a subject of increasing interest in recent years. Studies have shown that compounds derived from this scaffold exhibit potent inhibitory effects on various enzymes and receptors. For example, researchers at the University of California have reported that derivatives of this compound can effectively inhibit the activity of protein kinases, which are key targets in cancer therapy. Additionally, studies conducted at Harvard University have demonstrated that certain derivatives can modulate G protein-coupled receptors (GPCRs), which are involved in numerous physiological processes.

The potential therapeutic applications of Tert-butyl 3-(2-methoxy-2-oxoethylidene)-2-methylazetidine-1-carboxylate extend beyond cancer and neurodegenerative diseases. Recent research has also explored its use in treating metabolic disorders such as diabetes and obesity. For instance, a study published in the Journal of Medicinal Chemistry reported that derivatives of this compound can improve insulin sensitivity and reduce glucose levels in animal models of type 2 diabetes.

In conclusion, Tert-butyl 3-(2-methoxy-2-oxoethylidene)-2-methylazetidine-1-carboxylate (CAS No. 1824888-10-9) is a promising compound with a wide range of potential applications in medicinal chemistry and pharmaceutical research. Its unique structural features and versatile reactivity make it an attractive candidate for the development of novel therapeutic agents. Ongoing research continues to uncover new insights into its biological activity and potential therapeutic uses, highlighting its significance in the field.